Cas no 1423806-77-2 (N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide)

N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide is a specialized organic compound featuring a thiophene core substituted with dichloro groups and an N-cyanomethyl butanamide side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The dichlorothiophene moiety enhances electrophilic properties, while the cyanomethyl group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and heterocyclic derivatization. The compound’s stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry and material science. Its synthesis is optimized for scalability, ensuring reliable availability for research and industrial use.
N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide structure
1423806-77-2 structure
Product Name:N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide
CAS No:1423806-77-2
MF:C10H10Cl2N2OS
MW:277.170198917389
CID:6072699
PubChem ID:71922096
Update Time:2025-06-09

N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide
    • AKOS033306031
    • 1423806-77-2
    • Z1390063623
    • CCG-352292
    • EN300-26684648
    • Inchi： 1S/C10H10Cl2N2OS/c11-8-6-7(10(12)16-8)2-1-3-9(15)14-5-4-13/h6H,1-3,5H2,(H,14,15)
    • InChI Key： AJDZGAJIJYKYDC-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=C(S1)Cl)CCCC(NCC#N)=O

Computed Properties

  • Exact Mass: 275.9890895g/mol
  • Monoisotopic Mass: 275.9890895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.1Ų

N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684648-0.05g
N-(cyanomethyl)-4-(2,5-dichlorothiophen-3-yl)butanamide
 1423806-77-2 90%
0.05g
 $212.0 2023-09-12

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